Cas no 4505-38-8 (2-Cyclohexene-1,4-dione)

2-Cyclohexene-1,4-dione structure
2-Cyclohexene-1,4-dione structure
Product Name:2-Cyclohexene-1,4-dione
CAS No:4505-38-8
MF:C6H6O2
MW:110.110641956329
CID:329805
PubChem ID:138275
Update Time:2025-04-19

2-Cyclohexene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1,4-dione
    • cyclohex-2-ene-1,4-dione
    • GPMMYQITJVUZAT-UHFFFAOYSA-N
    • AKOS006278156
    • Cyclohex-2-en-1,4-dion
    • DTXSID40196370
    • 1,4-Cyclohex-2-enedione
    • 2-Cyclohexene-1,4-dione #
    • SCHEMBL451440
    • 4505-38-8
    • dihydro-quinone
    • Inchi: 1S/C6H6O2/c7-5-1-2-6(8)4-3-5/h1-2H,3-4H2
    • InChI Key: GPMMYQITJVUZAT-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(CC1)=O

Computed Properties

  • Exact Mass: 110.03678
  • Monoisotopic Mass: 110.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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